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Compound of Interest

Compound Name: Ethyl propenyl ether

Cat. No.: B1310799 Get Quote

CAS Number: 928-55-2 Molecular Formula: C₅H₁₀O

This technical guide provides an in-depth overview of ethyl propenyl ether, a versatile reagent

in organic synthesis. The document is tailored for researchers, scientists, and professionals in

drug development, offering detailed information on its chemical properties, experimental

applications, and relevant reaction pathways.

Core Chemical and Physical Properties
Ethyl propenyl ether, also known as 1-ethoxypropene, is a colorless, flammable liquid. It

exists as a mixture of (E) and (Z) isomers. The compound is characterized by its ether

functional group linked to a propenyl group.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and safety data for ethyl propenyl
ether.

Table 1: Physicochemical Properties of Ethyl Propenyl Ether
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Property Value Source(s)

Molecular Weight 86.13 g/mol [1][2]

Boiling Point 67-76 °C [1][2][3]

Melting Point -140 °C (estimate) [3]

Density 0.778 g/mL at 25 °C [1][3]

Refractive Index (n20/D) 1.398 [1][3]

Flash Point -18 °C (-2 °F) [3]

Water Solubility Soluble [3]

Appearance
Clear colorless to light yellow

liquid
[3]

Table 2: Safety and Hazard Information

Identifier Description Source(s)

Hazard Codes F (Flammable), Xi (Irritant) [3]

Risk Statements

R11 (Highly flammable),

R36/37/38 (Irritating to eyes,

respiratory system and skin)

[3]

Safety Statements

S16 (Keep away from sources

of ignition), S26 (In case of

contact with eyes, rinse

immediately with plenty of

water and seek medical

advice), S36/37/39 (Wear

suitable protective clothing,

gloves and eye/face

protection)

[3]

Hazard Class 3 [3]

Packing Group II [3]
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Key Experimental Protocols and Applications
Ethyl propenyl ether is a valuable intermediate in various organic syntheses, primarily utilized

for its reactivity in cycloaddition reactions, as an acyl anion equivalent, and in the formation of

other key organic structures.[1] While not biologically active itself, it serves as a crucial building

block in the synthesis of more complex molecules, including pharmaceuticals.[3]

Synthesis of Ethyl Propenyl Ether
The industrial synthesis of ethyl propenyl ether can be achieved through several methods:

Pyrolysis of Acetals: This method involves the pyrolysis of the corresponding acetals over

pumice or sodium bisulfate (NaHSO₄), which typically yields a mixture of (E) and (Z)

isomers.[1]

Isomerization of Allyl Ethers: Pure (>97%) (E) isomers of propenyl ethers can be prepared

via the isomerization of allyl alkyl ethers, catalyzed by H₂-activated (1,5-

Cyclooctadiene)bis(methyldiphenylphosphine)iridium(I) Hexafluorophosphate.[1]

Acid-Catalyzed Reaction: A common laboratory-scale synthesis involves the acid-catalyzed

reaction of ethanol with allyl chloride.[3]

Primary Applications in Organic Synthesis
Condensation with Acetals to form α,β-Unsaturated Aldehydes: Ethyl propenyl ether reacts

with acetals in a condensation reaction to yield α,β-unsaturated aldehydes, which are

important intermediates in the synthesis of many organic compounds.[1]

Cycloaddition Reactions: The double bond in ethyl propenyl ether makes it a suitable

substrate for [4+2] and [2+2] cycloaddition reactions, allowing for the construction of various

cyclic systems.[1]

Transvinylation to Prepare Allyl Vinyl Ethers: Ethyl propenyl ether can undergo

transvinylation reactions to produce allyl vinyl ethers.[1] These products are notable for their

subsequent participation in Claisen rearrangements.

The Claisen Rearrangement
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Allyl vinyl ethers, which can be synthesized from ethyl propenyl ether, undergo a thermal[4]

[4]-sigmatropic rearrangement known as the Claisen rearrangement. This powerful carbon-

carbon bond-forming reaction proceeds through a concerted, six-membered cyclic transition

state to form γ,δ-unsaturated carbonyl compounds.[4][5] The reaction is exothermic and the

mechanism is intramolecular.[6]

Visualized Workflows and Mechanisms
The following diagrams, generated using the DOT language, illustrate key processes involving

ethyl propenyl ether.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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